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Compound of Interest

Compound Name:
3-(Azetidinomethyl)

benzophenone

CAS No.: 898771-16-9

Cat. No.: B1293301

Get Quote

Executive Summary & Chemical Context
3-(Azetidinomethyl) benzophenone (CAS 898771-16-9) represents a distinct class of

bifunctional chemical probes. It combines the photoactivatable benzophenone moiety—widely

used in photoaffinity labeling—with an azetidine ring, a strained four-membered amine often

employed in medicinal chemistry to modulate metabolic stability and basicity compared to

acyclic analogs.

This guide provides a rigorous, self-validating computational framework to characterize this

molecule. Unlike standard organic molecules, this system requires specific attention to two

competing electronic manifolds: the n

transitions* of the benzophenone core (critical for triplet state generation) and the lone pair
availability of the azetidine nitrogen (critical for pKa and potential intramolecular electron
transfer).

Key Technical Challenges Addressed:
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Ring Strain: Accurate modeling of the azetidine puckering potential (

26 kcal/mol strain).

Excited State Accuracy: Selecting long-range corrected functionals to correctly describe

Charge Transfer (CT) states versus local excitations.

Conformational Flexibility: Handling the methylene linker dynamics between the aromatic

system and the saturated heterocycle.

Computational Strategy & Theory Selection
Density Functional Theory (DFT) Selection
For this specific molecular architecture, standard functionals like B3LYP are insufficient due to

their inability to correctly model long-range charge transfer excitations and dispersion

interactions between the aromatic rings.

Recommended Functional:

B97X-D or CAM-B3LYP.

Reasoning: These range-separated hybrid functionals correct the "self-interaction error"

prevalent in B3LYP, providing accurate excitation energies for the benzophenone moiety

and reliable reaction barriers for hydrogen abstraction mechanisms.

B97X-D includes empirical dispersion corrections (D2/D3), essential if modeling the
molecule in a docked protein pocket.

Basis Set:def2-TZVP (Triple-Zeta Valence Polarized).

Reasoning: The azetidine ring strain requires a flexible basis set to describe the bent

bonds (banana bonds) accurately. Pople-style sets (e.g., 6-31G*) often underestimate ring

strain energies.

Solvation Models
Implicit:SMD (Solvation Model based on Density).
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Reasoning: Superior to PCM for calculating

, which is critical for pKa prediction and redox potentials.

Explicit: If modeling H-abstraction from solvent, include 2-3 explicit solvent molecules (e.g.,

Methanol or Water) around the carbonyl oxygen and azetidine nitrogen.

Step-by-Step Computational Protocols
Phase 1: Conformational Analysis
The methylene linker (C-C-N) introduces rotational freedom. The azetidine ring also exhibits a

"puckering" vibration. You must identify the global minimum to avoid computing properties on a

high-energy conformer.

Protocol:

Generate Conformers: Use a force field (MMFF94) to generate rotamers around the C(aryl)-

C(methylene) and C(methylene)-N bonds.

Pre-Optimization: Optimize top 10 conformers at B3LYP/6-31G(d) level.

Refinement: Re-optimize unique minima at

B97X-D/def2-TZVP.

Validation: Run Frequency calculations. Ensure zero imaginary frequencies.

Phase 2: Ground State Properties & pKa Prediction
The basicity of the azetidine nitrogen is a key physicochemical parameter.

Thermodynamic Cycle for pKa:

Input Configuration (Gaussian Format Example):

Phase 3: Excited State Dynamics (TD-DFT)
To validate the molecule as a photo-probe, you must confirm the energy gap between the

Singlet (
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) and Triplet (

) states. Benzophenone requires a

state with

character for efficient hydrogen abstraction.

Protocol:

Vertical Excitation: Calculate first 10 excited states.

Triplet Optimization: Optimize the geometry of the first triplet state (

) using opt=triplet or spin-unrestricted DFT (UB3LYP).

Spin Density Analysis: Verify the unpaired electrons are localized on the carbonyl oxygen

(indicative of reactive

state) rather than the aromatic ring (

).

Visualizing the Workflow & Mechanism
The following diagrams illustrate the computational workflow and the photochemical

mechanism relevant to this probe.

Diagram 1: Computational Characterization Workflow
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Caption: Workflow for structural and electronic characterization of 3-(Azetidinomethyl)
benzophenone.

Diagram 2: Photoactivation & Quenching Pathway
A critical risk for this molecule is Intramolecular Photoinduced Electron Transfer (PET). The

azetidine lone pair can quench the benzophenone triplet state, deactivating the probe. This
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pathway must be mapped.
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Caption: Competitive pathways: Target labeling vs. Intramolecular quenching by the azetidine

amine.

Data Presentation Standards
When compiling your report, summarize the output in the following standardized tables.

Table 1: Geometric & Electronic Parameters (Ground
State)

Parameter Value (Calc) Significance

C=O Bond Length 1.22 Å

Indicator of carbonyl strength;

compare to standard

benzophenone.

Azetidine Ring Puckering (Angle in °)
Measures ring strain relief;

affects N-inversion barrier.

N-C-C-Aryl Dihedral (Angle in °)

Determines proximity of amine

lone pair to carbonyl (PET

risk).

HOMO Energy (eV)
Ionization potential; correlates

with oxidation susceptibility.

LUMO Energy (eV) Electron affinity.

Table 2: Excited State Transitions (TD-DFT)
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State
Energy (eV /
nm)

Oscillator Str. (

)
Character Assignment

~3.5 eV < 0.01
Weak absorption

(forbidden).

~4.8 eV > 0.10

Strong

absorption (UV

detection).

~3.0 eV N/A

CRITICAL: Must

be lower than

for ISC.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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